3,4-Dimethylphenethylamine
Overview
Description
3,4-Dimethylphenethylamine is a useful research compound. Its molecular formula is C10H15N and its molecular weight is 149.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Reactions and Synthesis : 3,4-Dimethylphenethylamine has been studied in the context of amine oxide reactions. It reacts with iron(II) ion to produce tertiary amine, demethylated secondary amine, and 1,2,3,4-tetrahydro-6,7-dimethoxy-2-methylisoquinoline, with the reaction's course influenced by factors like temperature, base presence, and iron(II) concentration (Smith, Norman, & Rowley, 1970).
Radiochemical Applications : Dimethylphenethylamine (DMPA) was labeled with carbon-11 in different positions for biodistribution studies in rat brain and in the brain of a Rhesus monkey using positron emission tomography (PET) (Halldin et al., 1989).
Psychiatric Research : There has been research on the presence of this compound in the urine of schizophrenic patients, contributing to understanding the biochemical differences in schizophrenia (Perry, Hansen, & Macintyre, 1964).
Biodegradation Studies : Studies have explored the biodegradation kinetics of substances like 3,4-dimethylphenol, which shares structural similarities with this compound, in environmental systems (Tomei & Annesini, 2008).
Material Science : In material science, this compound derivatives have been used in the synthesis of novel polyamides and polyimides, exploring their potential applications in advanced materials (Liaw, Hsu, Chen, & Lin, 2002).
Agricultural Applications : In agriculture, derivatives like 3,4-Dimethylpyrazole phosphate (DMPP) are used as nitrification inhibitors to reduce nitrate leaching and potentially improve crop yields (Zerulla et al., 2001).
Pharmacological Studies : The compound has been studied for its potential as an inhibitor of monoamine oxidase, a key enzyme in the brain, thus contributing to research in neurochemistry and pharmacology (Ask et al., 1982).
Mechanism of Action
Mode of Action
Dopamine acts by binding to dopamine receptors, triggering a series of reactions that ultimately lead to the effects associated with dopamine, such as feelings of pleasure and reward .
Biochemical Pathways
These pathways are critical for several key processes in the brain, including motor control, reward, and the reinforcement of rewarding stimuli .
Pharmacokinetics
Given its structural similarity to dopamine, it may share similar pharmacokinetic properties .
Result of Action
Dopamine is known to play a key role in the functioning of the central nervous system, particularly in movement, mood, and reward .
Action Environment
The action, efficacy, and stability of 3,4-Dimethylphenethylamine can be influenced by various environmental factors. These may include the presence of other substances, the physiological state of the individual, and genetic factors. Specific studies on these aspects for this compound are currently lacking .
Biochemical Analysis
Biochemical Properties
3,4-Dimethylphenethylamine is known to interact with various enzymes, proteins, and other biomolecules. It has some activity as a monoamine oxidase inhibitor . This suggests that this compound may play a role in biochemical reactions involving monoamine oxidase, an enzyme that catalyzes the oxidation of monoamines.
Molecular Mechanism
As a monoamine oxidase inhibitor, it may exert its effects at the molecular level by binding to the active site of the enzyme, thereby preventing the oxidation of monoamines
Properties
IUPAC Name |
2-(3,4-dimethylphenyl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N/c1-8-3-4-10(5-6-11)7-9(8)2/h3-4,7H,5-6,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQXUVSNUSQIQCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CCN)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90328422 | |
Record name | 3,4-Dimethylphenethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90328422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17283-14-6 | |
Record name | 3,4-Dimethylphenethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90328422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 17283-14-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.